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Introduction

RC32 is a potent and specific proteolysis-targeting chimera (PROTAC) designed to induce the
degradation of the FK506-binding protein 12 (FKBP12).[1] This document provides detailed
application notes and experimental protocols for utilizing RC32 to achieve FKBP12 knockdown
in both in vitro and in vivo mouse models. FKBP12 is a ubiquitously expressed protein involved
in various cellular processes, including protein folding, signal transduction, and calcium
channel regulation.[2] RC32-mediated degradation of FKBP12 offers a powerful tool for
studying the functional consequences of FKBP12 loss and exploring its therapeutic potential.

RC32 is a heterobifunctional molecule that consists of a ligand that binds to FKBP12 (a
derivative of rapamycin) and a ligand for the E3 ubiquitin ligase Cereblon (pomalidomide),
connected by a linker.[1] This design facilitates the formation of a ternary complex between
FKBP12, RC32, and Cereblon, leading to the ubiquitination of FKBP12 and its subsequent
degradation by the proteasome.[3]
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Treatment Duration

Cell Line DC50 (nM) (hours) Reference
Jurkat ~0.3 12 [4]
Hep3B 0.9 Not Specified [5]
HuH7 0.4 Not Specified [5]

. Iministrat | Effi ¢ RC32 in Mi

Administrat

Dosing

Dosage

ion Route

Schedule

Duration

Observed
Effect

Reference

Intraperitonea
[(i.p.)

30 mg/kg

Twice a day

1 day

Significant
degradation
of FKBP12 in
most organs
(except

brain).

Oral (p.o.)

60 mg/kg

Twice a day

1 day

Significant
degradation [6]
of FKBP12.

Signaling Pathways and Experimental Workflows
Mechanism of Action of RC32 PROTAC
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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